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Compound of Interest

Compound Name: Strontium sulfide

Cat. No.: B047521

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of Strontium sulfide (SrS) in a laboratory setting. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties

A foundational understanding of Strontium sulfide's properties is critical for safe handling.

Property Value
Molecular Formula SrS
Molecular Weight 119.69 g/mol

Light gray powder and pieces with a rotten egg-
Appearance . _ o

like odor in moist air.[1]
Melting Point >2000 °C

Causes severe skin burns and eye damage.[2]
Hazards May be corrosive to metals.[2] Contact with

acids liberates toxic hydrogen sulfide gas.[3][4]

Hygroscopic; may react with water, moisture,
] ) and steam.[1] Store in a cool, dry, well-
Storage Considerations ) ) ) )
ventilated area in a tightly sealed container

under an inert atmosphere.[1][5]
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Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.

Protection Type

Equipment Specification

Purpose

Eye and Face Protection

Tightly fitting safety goggles
with side-shields (conforming
to EN 166 (EU) or NIOSH (US)

standards) or a face shield.[2]

To prevent eye irritation and
serious eye damage from dust

or splashes.[2]

Hand Protection

Chemical-impermeable gloves,
such as butyl rubber.[2][6]
Gloves must be inspected prior

to use.[2]

To prevent skin contact, which
can cause severe burns and
irritation.[1][2]

Respiratory Protection

A NIOSH-approved half-face
respirator with an organic
vapor/acid gas cartridge and a
dust/mist filter is recommended
when weighing and diluting.[6]
If exposure limits are exceeded
or irritation is experienced, a
full-face respirator or a self-
contained breathing apparatus
(SCBA) should be used.[2][6]

To prevent inhalation of dust
particles, which may cause

respiratory irritation.[1][2]

Body Protection

A lab coat, fire/flame resistant
and impervious clothing, or

chemical-resistant coveralls.[2]

[4]

To protect clothing and skin

from contamination.[4]

Operational Plan: Handling and Storage

Handling:

e Ventilation: Always handle Strontium sulfide in a well-ventilated area, preferably within a

chemical fume hood to minimize dust inhalation.[2][3]
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o Safe Practices: Avoid the formation of dust and aerosols.[2] Use non-sparking tools to
prevent ignition.[2] Do not eat, drink, or smoke in the handling area.[1][3] Wash hands
thoroughly after handling.[1]

e Incompatible Materials: Keep away from acids, as contact liberates toxic hydrogen sulfide
gas.[3] Also, keep away from oxidizing agents.[1]

Storage:

o Conditions: Store in a cool, dry, and well-ventilated place.[1][2] The storage area should be a
designated corrosives area.[5]

o Container: Keep the container tightly closed.[1][2][3] Store in the original container or a
corrosive-resistant polypropylene container with a resistant inner liner.[3]

o Atmosphere: Due to its hygroscopic nature, store under an inert gas like argon.[1][5]

Emergency Procedures and First Aid
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Exposure Route First Aid Measures

Move the victim to fresh air immediately.[2] If
breathing is difficult, administer oxygen.[2] If the

victim is not breathing, provide artificial

Inhalation
respiration, but avoid mouth-to-mouth
resuscitation if the substance was ingested or
inhaled.[2] Seek immediate medical attention.[3]
Immediately remove all contaminated clothing.
Skin Contact [2] Wash the affected skin with plenty of soap

and water.[2] Seek medical attention.[2]

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and
Eye Contact ] ] ]

easy to do.[2][3] Seek immediate medical

attention.[2][3]

Rinse the mouth with water.[2] Do NOT induce
) vomiting.[2][3] Never give anything by mouth to
Ingestion . -
an unconscious person.[2] Call a physician or

poison control center immediately.[2][3]

Spill and Disposal Plan
Small Spill Cleanup Protocol

o Evacuate and Ventilate: Evacuate unnecessary personnel from the spill area and ensure
adequate ventilation.[1][2]

o Don PPE: Wear the appropriate PPE as detailed in the table above.

o Containment: Dampen the spilled solid material with 5% acetic acid to prevent dust from
becoming airborne.[6]

o Collection: Carefully transfer the dampened material into a suitable, labeled container for
disposal.[6] Use an absorbent paper dampened with 5% acetic acid to clean up any
remaining material.[6]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/msds/strontium-sulfide.pdf
https://www.chemicalbook.com/msds/strontium-sulfide.pdf
https://www.chemicalbook.com/msds/strontium-sulfide.pdf
https://www.fishersci.com/store/msds?partNumber=AA8989509&productDescription=STRONTIUM+SULFIDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/strontium-sulfide.pdf
https://www.chemicalbook.com/msds/strontium-sulfide.pdf
https://www.chemicalbook.com/msds/strontium-sulfide.pdf
https://www.chemicalbook.com/msds/strontium-sulfide.pdf
https://www.fishersci.com/store/msds?partNumber=AA8989509&productDescription=STRONTIUM+SULFIDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/strontium-sulfide.pdf
https://www.fishersci.com/store/msds?partNumber=AA8989509&productDescription=STRONTIUM+SULFIDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/strontium-sulfide.pdf
https://www.chemicalbook.com/msds/strontium-sulfide.pdf
https://www.fishersci.com/store/msds?partNumber=AA8989509&productDescription=STRONTIUM+SULFIDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/strontium-sulfide.pdf
https://www.chemicalbook.com/msds/strontium-sulfide.pdf
https://www.fishersci.com/store/msds?partNumber=AA8989509&productDescription=STRONTIUM+SULFIDE+10G&vendorId=VN00024248&countryCode=US&language=en
https://scm-inc.com/wp-content/uploads/2022/06/Strontium-sulfide-SrS-SDS.pdf
https://www.chemicalbook.com/msds/strontium-sulfide.pdf
https://cameochemicals.noaa.gov/chemical/21036
https://cameochemicals.noaa.gov/chemical/21036
https://cameochemicals.noaa.gov/chemical/21036
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Decontamination: Wash all contaminated surfaces with 5% acetic acid, followed by a strong

soap and water solution.[6]

e Disposal: Seal all contaminated materials, including absorbent paper and your contaminated
clothing, in a vapor-tight plastic bag for disposal.[6]

Waste Disposal Protocol

o Containerization: Collect waste Strontium sulfide and any contaminated materials in a
suitable, closed, and clearly labeled container for disposal.[2]

e Labeling: The waste container must be labeled as hazardous waste.
o Storage: Store the waste container in a designated satellite accumulation area.

o Disposal: Dispose of the hazardous waste through your institution's Environmental Health
and Safety (EHS) office or a licensed chemical waste disposal company.[7] Adhere to all
federal, state, and local regulations.[1] Do not discharge into drains or the environment.[2]

Workflow for Safe Handling of Strontium Sulfide
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Caption: Workflow for the safe handling and disposal of Strontium sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Strontium Sulfide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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